N-(4-(dimethylamino)phenethyl)-2-(3-methoxyphenoxy)acetamide

• IUPAC Name: N-[2-[4-(dimethylamino)phenyl]ethyl]-2-(3-methoxyphenoxy)acetamide
• InChI: InChI=1S/C19H24N2O3/c1-21(2)16-9-7-15(8-10-16)11-12-20-19(22)14-24-18-6-4-5-17(13-18)23-3/h4-10,13H,11-12,14H2,1-3H3,(H,20,22)
• InChI Key: LVDSTOMNYRYYQJ-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC=C(C=C1)CCNC(=O)COC2=CC=CC(=C2)OC
• Molecular Formula: C19H24N2O3
• Molecular Weight: 328.4 g/mol

Description

N-(4-(dimethylamino)phenethyl)-2-(3-methoxyphenoxy)acetamide, also known as DMPEA-OMe, is a synthetic compound that has gained significant interest in scientific research due to its potential therapeutic applications. This compound belongs to the class of phenethylamines and is structurally similar to mescaline, a hallucinogenic compound found in peyote cactus.

Scientific Research Applications

Anticancer, Anti-inflammatory, and Analgesic Activities

Research has been conducted on synthesized derivatives of 2-(substituted phenoxy)-N-(1-phenylethyl)acetamide for their potential anticancer, anti-inflammatory, and analgesic properties. A study highlighted that certain compounds with halogens on the aromatic ring showed favorable anticancer and anti-inflammatory activities. One compound, in particular, N-(1-(4-chlorophenyl)ethyl)-2-(4-nitrophenoxy)acetamide, exhibited promising anticancer, anti-inflammatory, and analgesic activities, suggesting potential for development into therapeutic agents (Rani, Pal, Hegde, & Hashim, 2014).

Nonlinear Optical Properties

Another area of application is in the study of nonlinear optical properties. Hydrazones derived from a similar chemical structure were synthesized and their nonlinear optical properties were investigated. The findings indicated that these compounds, including one similar to the queried chemical, showed potent two-photon absorption and promising optical power limiting behavior at specific wavelengths. This research suggests their potential use in optical device applications such as optical limiters and switches (Naseema, Sujith, Manjunatha, Kalluraya, Umesh, & Rao, 2010).

Analytical Chemistry Applications

In analytical chemistry, derivatives of the compound have been analyzed for their potential in identifying and quantifying chemical substances. A study involved the RP-HPLC determination of N-{3-[3-(dimethylamino)-1-oxo-2-propenyl]-phenyl} acetamide and its interrelated substances, showcasing the compound's role in analytical methodologies (Wei-hua, 2010).

Pharmacological Research

Pharmacological research into similar compounds has explored their potential as analgesics and anthelminthics, indicating a broad spectrum of biomedical applications. One study detailed the crystal structure of a capsaicinoid analog, providing insights into its potential analgesic properties (Park, Park, Lee, & Kim, 1995).

Mechanism of Action

Mode of Action

Based on its chemical structure, it may interact with its targets through non-covalent interactions such as hydrogen bonding, hydrophobic interactions, and ionic interactions .

Pharmacokinetics

These properties are crucial for understanding the compound’s bioavailability, which refers to the extent and rate at which the active moiety (drug or metabolite) enters systemic circulation, thereby accessing the site of action .